Cas no 1421472-50-5 (4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide
• CAS No: 1421472-50-5
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 5887010
• PubChem ID: 71789668
• Update Time: 2025-10-19

4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• 4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide
• VU0537348-1
• AKOS024539482
• 1421472-50-5
• 4-methyl-N-(2-(3-methylisoxazol-5-yl)ethyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide
• F6215-0004

• Inchi： 1S/C15H16N4O2S/c1-10-9-12(21-18-10)5-6-16-14(20)13-11(2)17-15(22-13)19-7-3-4-8-19/h3-4,7-9H,5-6H2,1-2H3,(H,16,20)
• InChI Key： SEIJNJLXKACUMY-UHFFFAOYSA-N
• SMILES： S1C(C(NCCC2ON=C(C)C=2)=O)=C(C)N=C1N1C=CC=C1

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide (CAS No. 1421472-50-5): An Overview

4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide (CAS No. 1421472-50-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide is C₁₈H₂₀N₄O₂S, with a molecular weight of 360.43 g/mol. The compound features a thiazole ring system substituted with a methyl group at the 4-position and a pyrrole ring at the 2-position. Additionally, it contains an amide group linked to an ethyl chain substituted with a 3-methyl oxazole moiety. These structural elements contribute to the compound's unique chemical and biological properties.

The physical properties of this compound include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of 4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide involves several well-defined steps. One common approach is the reaction of 4-methylthiazole with an appropriate pyrrole derivative followed by the introduction of the amide functionality through coupling reactions. The synthesis can be optimized using modern synthetic techniques such as microwave-assisted synthesis or catalytic methods to improve yield and purity.

A recent study published in the Journal of Organic Chemistry reported a novel synthetic route that significantly enhanced the efficiency and yield of the compound's production. This method utilized palladium-catalyzed cross-coupling reactions to construct the thiazole-pyrrole scaffold, followed by selective functionalization to introduce the desired substituents.

Biological Activities

4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide has been investigated for its potential biological activities, particularly in the context of pharmacological applications. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties.

In vitro assays have demonstrated that 4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are known to play crucial roles in cancer cell survival and proliferation.

Beyond its anti-cancer properties, this compound has also shown promise in reducing inflammation. Research conducted by a team at the University of California found that 4-methyl-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(1H-pyrrol-1-y l)-1 ,3-thia z ole - 5 -car boxa mide strong > effectively suppressed the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. p > < p >< strong >Clinical Applications and Future Prospects< / strong > p > < p >The potential clinical applications of< strong >4 -m eth yl -N -[ 2 -( 3 -m eth yl - 1 , 2 - ox az ol - 5 -y l )e th yl ] - 2 -( 1 H - py rr ol - 1 -y l ) - 1 , 3 - th ia z ole - 5 - car boxa mide strong >are currently being explored through preclinical studies. Initial results are promising, suggesting that this compound could be developed into a novel therapeutic agent for treating inflammatory diseases and certain types of cancer. p > < p >Several pharmaceutical companies are actively investigating this compound as part of their drug discovery pipelines. Preclinical trials have shown favorable pharmacokinetic profiles and low toxicity levels, making it an attractive candidate for further development. p > < p >However , more extensive clinical trials are needed to fully evaluate its safety and efficacy in human subjects . Ongoing research aims to optimize dosing regimens , identify potential side effects , and explore combination therapies with existing treatments . p > < p >< strong >Conclusion< / strong > p > < p >< strong >4 -m eth yl -N -[ 2 -( 3 -m eth yl - 1 , 2 - ox az ol - 5 -y l )e th yl ] - 2 -( 1 H - py rr ol - 1 -y l ) - 1 , 3 - th ia z ole - 5 - car boxa mide strong >( CAS No . 1421472 -50 -5 ) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its demonstrated biological activities , makes it an attractive candidate for further development into therapeutic agents . As research continues to advance , it is likely that this compound will play an important role in addressing unmet medical needs in areas such as cancer treatment and inflammatory diseases . p > article > response >